BENGHE Foundational & Exploratory

Check Availability & Pricing

6-(Trifluoromethyl)quinazolin-2-amine CAS
number and identifiers

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

6-(Trifluoromethyl)quinazolin-2-
Compound Name:
amine

Cat. No.: B1311875

An In-depth Technical Guide to 6-(Trifluoromethyl)quinazolin-2-amine
Introduction

The quinazoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged
structure™ due to its ability to bind to a wide range of biological targets. This bicyclic
heterocycle, composed of fused benzene and pyrimidine rings, is present in numerous
approved drugs and clinical candidates, demonstrating a vast spectrum of biological activities,
including anticancer, antimicrobial, and anti-inflammatory properties. The strategic
functionalization of the quinazoline core is a key approach in drug discovery to modulate
potency, selectivity, and pharmacokinetic profiles.

This guide focuses on a specific derivative, 6-(Trifluoromethyl)quinazolin-2-amine. The
incorporation of a trifluoromethyl (-CF3) group at the 6-position is a deliberate design choice
rooted in modern medicinal chemistry principles. The -CF3 group is prized for its strong
electron-withdrawing nature and high lipophilicity, which can significantly enhance a molecule's
metabolic stability, membrane permeability, and binding affinity to target proteins. This
document serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals, providing detailed information on the identifiers, properties,
synthesis rationale, and potential applications of this compound.

Section 1: Chemical Identity and Core Identifiers
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Precise identification is the first step in any rigorous scientific investigation. The primary
identifier for any chemical substance is its Chemical Abstracts Service (CAS) number. For 6-
(Trifluoromethyl)quinazolin-2-amine, the definitive CAS number is 190273-94-0. This unique
numerical identifier ensures unambiguous reference in databases, literature, and regulatory

documents.

A logical workflow for compound identification is crucial for ensuring the correct material is
sourced and utilized in experimental settings.

4 )

Identification Workflow

(Topic: 6-(Trif|uoromethyl)quinazolin-z-amine)

:

Search for CAS Number
(Primary ldentifier)

Found: 190273-94-0

Cross-reference in Databases
(PubChem, ChemSpider, etc.)

Verify Structure and Name
against CAS: 190273-94-0

Compile All Identifiers
(Formula, MW, InChl, etc.)

Confirmed Chemical Identity
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Caption: Workflow for confirming the identity of a chemical compound.

The core identifiers for 6-(Trifluoromethyl)quinazolin-2-amine are summarized below for
easy reference.

Identifier Type Value Source

CAS Number 190273-94-0

Molecular Formula CoHsF3Ns

Molecular Weight 213.16 g/mol

IUPAC Name 6—(Tri.fluoromethyl)quinazolin— N/A
2-amine

MDL Number MFCD00835296

DSSTox Substance 1D DTXSID10442093

Section 2: Physicochemical and Structural
Properties

Understanding the physicochemical properties of a compound is essential for designing
experiments, formulating delivery systems, and predicting its behavior in biological systems.

Structural Representation

Chemical structure of 6-(Trifluoromethyl)quinazolin-2-amine

Click to download full resolution via product page

Caption: 2D structure of 6-(Trifluoromethyl)quinazolin-2-amine.

Predicted and Observed Properties
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While extensive experimental data for this specific molecule is not publicly available, properties
can be inferred from supplier data and the behavior of structurally related

 To cite this document: BenchChem. [6-(Trifluoromethyl)quinazolin-2-amine CAS number and
identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311875#6-trifluoromethyl-quinazolin-2-amine-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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